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molecular formula C20H15N B1585229 N-(Naphthalen-2-yl)naphthalen-1-amine CAS No. 4669-06-1

N-(Naphthalen-2-yl)naphthalen-1-amine

Cat. No. B1585229
CAS RN: 4669-06-1
M. Wt: 269.3 g/mol
InChI Key: UNJZLNFHHINVOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04067903

Procedure details

144 parts of β-naphthol, 143 parts of α-naphthylamine and 10 parts of triphenyl phosphite are mixed. A homogeneous melt is formed at 120° C internal temperature. The elimination of water commences when the internal temperature reaches 230° C and has ended after 3 hours, at an internal temperature of 250° C. 18 parts of water have distilled off. 258 parts of 1,2'-dinaphthylamine, of melting point 106° - 108° C, are obtained by distillation at 239° C/0.1 mm Hg. This corresponds to a yield of 96% of theory.
Name
β-naphthol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
α-naphthylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triphenyl phosphite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
1,2'-dinaphthylamine
Yield
96%

Identifiers

REACTION_CXSMILES
[CH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][C:2]=1O.[C:12]1([NH2:22])[C:21]2[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=2)[CH:15]=[CH:14][CH:13]=1.P(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1>O>[CH:7]1[CH:6]=[C:5]2[C:10]([CH:1]=[C:2]([NH:22][C:12]3[C:21]4[C:16](=[CH:17][CH:18]=[CH:19][CH:20]=4)[CH:15]=[CH:14][CH:13]=3)[CH:3]=[CH:4]2)=[CH:9][CH:8]=1

Inputs

Step One
Name
β-naphthol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1=C(C=CC2=CC=CC=C12)O
Name
α-naphthylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC2=CC=CC=C12)N
Name
triphenyl phosphite
Quantity
0 (± 1) mol
Type
reactant
Smiles
P(OC1=CC=CC=C1)(OC1=CC=CC=C1)OC1=CC=CC=C1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A homogeneous melt is formed at 120° C internal temperature
CUSTOM
Type
CUSTOM
Details
reaches 230° C
DISTILLATION
Type
DISTILLATION
Details
18 parts of water have distilled off

Outcomes

Product
Details
Reaction Time
 3 h
Name
1,2'-dinaphthylamine
Type
product
Smiles
C1=CC=C2C=C(C=CC2=C1)NC3=CC=CC4=CC=CC=C43
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 96%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.